ethyl 4-amino-2-methyl-1H-1,5-benzodiazepine-3-carboxylate
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Overview
Description
Ethyl 4-amino-2-methyl-1H-1,5-benzodiazepine-3-carboxylate is a chemical compound with the molecular formula C14H19N3O2 . It is used as an agricultural fungicide .
Synthesis Analysis
The synthesis of this compound involves the activation of the amide group of the heterocycle to iminophosphate and its cyclocondensation with ethyl isocyanoacetate . This method is mainly used for the annulation of the imidazole ring to the amide group of various heterocycles in order to obtain imidazole carboxylic acid derivatives .Molecular Structure Analysis
The molecular structure of this compound includes a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The carbon signal at δ = 29.95 ppm was attributable to the two methyl groups attached to the sp3 carbon atom of the 7-membered ring .Chemical Reactions Analysis
In an attempt to synthesize new derivatives of imidazo[1,5-a][1,5]benzodiazepine-3-carboxylic acid esters by activation of the amide group of the heterocycle to iminophosphate and its cyclocondensation with ethyl isocyanoacetate, unexpected 5-substituted ethyl oxazole-4-carboxylates were obtained as the main products .Physical and Chemical Properties Analysis
This compound has a molecular weight of 261.32 . It is a solid at room temperature and should be stored in a dark place, in an inert atmosphere, at 2-8°C .Scientific Research Applications
Synthesis and Derivatives
- Ethyl 4-amino-2-methyl-1H-1,5-benzodiazepine-3-carboxylate has been explored for its potential in synthesizing various derivatives. For instance, it's used in creating benzimidazole derivatives through ring transformation with aromatic primary amines, which is accomplished by heating in methanol (Aotsuka et al., 1991). Additionally, a protocol for synthesizing ethyl 4-methyl-2-(thiophen)-2,5-dihydro-1,5-benzodiazepine-3-carboxylate via a one-pot, three-component condensation method has been developed (Xiao-qing Li & Lan-zhi Wang, 2014).
Pharmacological Potential
- Various derivatives of this compound have shown significant pharmacological activities. For example, acylated derivatives of 1,5-benzodiazepines demonstrated properties like analgesic, anticonvulsant, and antiaggressive effects (Nawrocka et al., 1991). Additionally, studies on beta-carbolines as benzodiazepine receptor ligands highlighted that certain esters of beta-carboline-3-carboxylic acid, which are structurally related to this compound, have a significant affinity for benzodiazepine receptors in the brain (Lippke et al., 1983).
Radiochemistry and PET Studies
- This compound derivatives have also been utilized in radiochemistry, particularly in positron emission tomography (PET) studies. A derivative was used as a specific radioligand for studying central benzodiazepine receptors, showing its utility in neuroimaging (Maziére et al., 1984).
Animal Models for Anxiety
- In research exploring anxiety, ethyl esters of beta-carboline-3-carboxylic acid, structurally related to this compound, have been used to create an animal model of human anxiety. This model utilized the substance's high affinity for benzodiazepine receptors in the brain, producing effects that could be blocked by benzodiazepines (Ninan et al., 1982).
Mechanism of Action
While the specific mechanism of action for this compound is not mentioned in the retrieved papers, it is noted that benzodiazepines, which this compound is a derivative of, are widely used as pharmaceuticals with a broad spectrum of biological activity . They have anticonvulsant, antianxiety activities, effects on cognitive dysfunction in Alzheimer’s disease, and effects on various neuropsychiatric symptoms .
Safety and Hazards
Properties
IUPAC Name |
ethyl 4-amino-2-methyl-1H-1,5-benzodiazepine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c1-3-18-13(17)11-8(2)15-9-6-4-5-7-10(9)16-12(11)14/h4-7,15H,3H2,1-2H3,(H2,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPILVEXLISFHOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC2=CC=CC=C2N=C1N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>36.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24827295 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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